Cas no 1531256-60-6 (5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 1531256-60-6
• MF: C₁₁H₆F₄N₂O₂
• MW: 274.171156406403
• CID: 6011582
• PubChem ID: 83810706
• Update Time: 2025-06-09

5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 3-[2-fluoro-5-(trifluoromethyl)phenyl]-
• 1531256-60-6
• EN300-1957790
• 5-[2-fluoro-5-(trifluoromethyl)phenyl]-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C11H6F4N2O2/c12-8-2-1-5(11(13,14)15)3-6(8)9-7(10(18)19)4-16-17-9/h1-4H,(H,16,17)(H,18,19)
• InChI Key： WBULNASYYQMYMA-UHFFFAOYSA-N
• SMILES： N1C=C(C(O)=O)C(C2=CC(C(F)(F)F)=CC=C2F)=N1

Computed Properties

• Exact Mass: 274.03654009g/mol
• Monoisotopic Mass: 274.03654009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Experimental Properties

• Density: 1.553±0.06 g/cm3(Predicted)
• Boiling Point: 402.9±45.0 °C(Predicted)
• pka: 3.28±0.36(Predicted)

Additional information on 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1531256-60-6)

The compound 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid (CAS No. 1531256-60-6) is a fluorinated pyrazole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its bioactive properties, which may contribute to the development of novel therapeutics targeting inflammation, metabolic disorders, and other health conditions.

One of the key features of 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid is its trifluoromethyl group, a moiety known to enhance metabolic stability and bioavailability in drug candidates. This aligns with current trends in precision medicine, where researchers seek compounds with optimized pharmacokinetic profiles. The presence of the fluoro substituent further enhances its potential, as fluorination is a widely adopted strategy to improve binding affinity and selectivity in target interactions.

In the context of sustainable chemistry, the synthesis and applications of 1531256-60-6 are being explored with a focus on green synthesis methods. Environmental concerns and regulatory pressures have driven the pharmaceutical industry to adopt eco-friendly processes, and this compound is no exception. Recent studies highlight its compatibility with catalytic fluorination techniques, reducing the need for hazardous reagents and minimizing waste generation.

From a commercial perspective, 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid is gaining traction as an intermediate in the production of high-value specialty chemicals. Its versatility makes it a candidate for use in crop protection agents and veterinary pharmaceuticals, addressing growing global demands in agriculture and animal health. The compound’s stability under various conditions also makes it suitable for formulation development, a critical factor in industrial applications.

Analytical characterization of CAS No. 1531256-60-6 involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography. These methods ensure precise identification and purity assessment, which are essential for regulatory compliance and quality control. The compound’s structure-activity relationship (SAR) is also a subject of ongoing research, with computational modeling playing a pivotal role in predicting its interactions with biological targets.

As the scientific community continues to explore fluorinated heterocycles, 5-2-fluoro-5-(trifluoromethyl)phenyl-1H-pyrazole-4-carboxylic acid remains a promising candidate for innovation. Its potential extends beyond traditional applications, with emerging interest in electronic materials and catalysis. For researchers and industry professionals, understanding its properties and synthetic pathways is crucial for leveraging its full potential in next-generation solutions.